Cas no 1353999-32-2 ((S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353999-32-2
• MF: C₁₅H₂₅ClN₂O₃
• MW: 316.823603391647
• CID: 2158573
• Update Time: 2025-05-19

(S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-{[(2-chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-tert-Butyl 2-((2-chloro-N-cyclopropylacetamido)methyl)pyrrolidine-1-carboxylate
• AM95529
• (S)-2-{[(2-Chloroacetyl)cyclopropylamino]methyl}pyrrolidine-1-carboxylic acid tert-butyl ester
• (S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C15H25ClN2O3/c1-15(2,3)21-14(20)17-8-4-5-12(17)10-18(11-6-7-11)13(19)9-16/h11-12H,4-10H2,1-3H3/t12-/m0/s1
• InChI Key： QKFSDSHZPRKGBQ-LBPRGKRZSA-N
• SMILES： ClCC(N(C[C@@H]1CCCN1C(=O)OC(C)(C)C)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester

Research Brief on (S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1353999-32-2)

The compound (S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS: 1353999-32-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the cyclopropyl and pyrrolidine moieties, contribute to its ability to modulate enzyme activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting cathepsin L, a protease implicated in cancer metastasis and viral infections.

In terms of synthetic methodology, advancements have been made in the enantioselective preparation of this compound. Researchers have developed a more efficient catalytic asymmetric synthesis route, achieving higher yields and enantiomeric purity compared to traditional methods. This progress is particularly relevant for scaling up production for preclinical studies.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies have revealed its binding mode to target proteins, providing insights for structure-activity relationship (SAR) optimization. These findings are driving the design of second-generation derivatives with improved pharmacokinetic properties.

Current research directions include exploring its potential in combination therapies and investigating its off-target effects. Preliminary data suggest synergistic effects when used with existing anticancer agents, though comprehensive toxicology studies are still ongoing. The compound's stability under physiological conditions has also been a focus of recent formulation studies.

From a commercial perspective, several pharmaceutical companies have included this compound in their development pipelines, particularly for oncology and antiviral applications. Patent landscape analysis shows increasing activity around related chemical space, indicating growing industry interest in this scaffold.

In conclusion, (S)-2-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid tert-butyl ester represents a promising chemical entity with multiple therapeutic applications. Ongoing research is expected to further validate its clinical potential and address current limitations in drug-like properties. The compound serves as an excellent example of how strategic molecular design can yield versatile tools for medicinal chemistry.